1-[3-(4-bromophenoxy)propyl]-7-methyl-1H-indole-2,3-dione

• Molecular Formula: C18H16BrNO3
• Molecular Weight: 374.2 g/mol
• IUPAC Name: 1-[3-(4-bromophenoxy)propyl]-7-methylindole-2,3-dione
• InChI: InChI=1S/C18H16BrNO3/c1-12-4-2-5-15-16(12)20(18(22)17(15)21)10-3-11-23-14-8-6-13(19)7-9-14/h2,4-9H,3,10-11H2,1H3
• InChI Key: XTOWNDIASJVHBM-UHFFFAOYSA-N
• SMILES: CC1=CC=CC2=C1N(C(=O)C2=O)CCCOC3=CC=C(C=C3)Br
• Canonical SMILES: CC1=C2C(=CC=C1)C(=O)C(=O)N2CCCOC3=CC=C(C=C3)Br

Description

1-[3-(4-bromophenoxy)propyl]-7-methyl-1H-indole-2,3-dione, also known as BRD-7929, is a small molecule compound that has gained attention in recent years due to its potential therapeutic applications. In

Mechanism of Action

1-[3-(4-bromophenoxy)propyl]-7-methyl-1H-indole-2,3-dione exerts its therapeutic effects by binding to the active site of its target enzymes and proteins, thereby inhibiting their activity. For example, it binds to the catalytic domain of HDACs and prevents them from deacetylating histones, which leads to changes in gene expression. It also binds to the catalytic domain of PDEs and prevents them from hydrolyzing cyclic nucleotides, which leads to increased levels of these signaling molecules.
Biochemical and Physiological Effects:
1-[3-(4-bromophenoxy)propyl]-7-methyl-1H-indole-2,3-dione has been shown to have various biochemical and physiological effects in vitro and in vivo. For example, it has been found to induce cell cycle arrest and apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines in immune cells, and improve cognitive function in animal models of neurodegenerative diseases. These effects are likely due to the inhibition of HDACs and PDEs by 1-[3-(4-bromophenoxy)propyl]-7-methyl-1H-indole-2,3-dione.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(4-bromophenoxy)propyl]-7-methyl-1H-indole-2,3-dione in lab experiments is its high potency and specificity for its target enzymes and proteins. This allows for precise modulation of their activity and avoids off-target effects. However, one limitation is that the compound is relatively unstable and requires careful handling and storage to maintain its activity.

Future Directions

There are several future directions for research on 1-[3-(4-bromophenoxy)propyl]-7-methyl-1H-indole-2,3-dione. One area of interest is the development of more potent and selective analogs of the compound for therapeutic use. Another area of interest is the exploration of its effects on other enzymes and proteins that are involved in disease development and progression. Additionally, the use of 1-[3-(4-bromophenoxy)propyl]-7-methyl-1H-indole-2,3-dione in combination with other drugs or therapies may enhance its therapeutic efficacy. Finally, the investigation of the pharmacokinetics and pharmacodynamics of 1-[3-(4-bromophenoxy)propyl]-7-methyl-1H-indole-2,3-dione in humans is necessary to determine its safety and efficacy as a therapeutic agent.

Synthesis Methods

The synthesis of 1-[3-(4-bromophenoxy)propyl]-7-methyl-1H-indole-2,3-dione involves a series of chemical reactions starting from commercially available starting materials. The first step involves the reaction of 4-bromoanisole with propylene oxide to form 3-(4-bromophenoxy)propanol. This intermediate is then reacted with 2,3-dimethylindole-1,3-dione in the presence of a base to form 1-[3-(4-bromophenoxy)propyl]-7-methyl-1H-indole-2,3-dione. The synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

1-[3-(4-bromophenoxy)propyl]-7-methyl-1H-indole-2,3-dione has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative diseases. It has been found to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of these diseases. For example, 1-[3-(4-bromophenoxy)propyl]-7-methyl-1H-indole-2,3-dione has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and are involved in the development of cancer. It has also been found to inhibit the activity of phosphodiesterases (PDEs), which are enzymes that regulate the levels of cyclic nucleotides and are involved in inflammation and neurodegenerative diseases.